Cas no 2228728-62-7 (2,2-difluoro-1-(2-methyl-6-nitrophenyl)ethan-1-amine)

• Product Name: 2,2-difluoro-1-(2-methyl-6-nitrophenyl)ethan-1-amine
• CAS No: 2228728-62-7
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 6062966
• PubChem ID: 165854324
• Update Time: 2025-05-26

2,2-difluoro-1-(2-methyl-6-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-methyl-6-nitrophenyl)ethan-1-amine
• 2228728-62-7
• EN300-1957937

• Inchi： 1S/C9H10F2N2O2/c1-5-3-2-4-6(13(14)15)7(5)8(12)9(10)11/h2-4,8-9H,12H2,1H3
• InChI Key： ZHYALVBXSIRFGH-UHFFFAOYSA-N
• SMILES： FC(C(C1C(=CC=CC=1C)[N+](=O)[O-])N)F

Computed Properties

• Exact Mass: 216.07103389g/mol
• Monoisotopic Mass: 216.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 2,2-difluoro-1-(2-methyl-6-nitrophenyl)ethan-1-amine

Research Brief on 2,2-Difluoro-1-(2-methyl-6-nitrophenyl)ethan-1-amine (CAS: 2228728-62-7): Recent Advances and Applications

The compound 2,2-difluoro-1-(2-methyl-6-nitrophenyl)ethan-1-amine (CAS: 2228728-62-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated amine derivative exhibits unique structural and electronic properties, making it a promising candidate for various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, physicochemical properties, and potential biological activities, shedding light on its versatility and utility in diverse scientific domains.

A key area of investigation has been the compound's role as a building block in medicinal chemistry. Researchers have explored its incorporation into novel pharmacophores, leveraging the electron-withdrawing effects of the difluoro and nitro groups to modulate the reactivity and stability of intermediate compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2,2-difluoro-1-(2-methyl-6-nitrophenyl)ethan-1-amine in the synthesis of kinase inhibitors, highlighting its potential in targeting cancer-related pathways.

Another notable advancement involves the compound's application in agrochemical research. A recent patent (WO2023056789) disclosed its utility as a precursor for herbicides, where the nitro and difluoro functionalities contribute to enhanced bioactivity and environmental stability. The patent emphasizes the compound's efficacy in controlling resistant weed species, positioning it as a valuable tool in sustainable agriculture.

From a synthetic chemistry perspective, innovative methodologies have been developed to optimize the production of 2,2-difluoro-1-(2-methyl-6-nitrophenyl)ethan-1-amine. A 2024 paper in Organic Letters reported a catalytic asymmetric synthesis route, achieving high enantioselectivity and yield. This breakthrough addresses previous challenges related to racemization and scalability, paving the way for broader industrial adoption.

In conclusion, 2,2-difluoro-1-(2-methyl-6-nitrophenyl)ethan-1-amine (CAS: 2228728-62-7) represents a multifaceted compound with significant potential across multiple disciplines. Ongoing research continues to uncover new applications and refine synthetic approaches, underscoring its importance in contemporary chemical and pharmaceutical innovation. Future studies may explore its mechanistic interactions in biological systems and further optimize its properties for targeted applications.